AMMONIUM, ((p-TRIETHYLAMMONIO)PHENETHYL)TRIETHYL-, DIIODIDE

• CAS RN: 63951-43-9
• Molecular Formula: C20H38I2N2
• Molecular Weight: 560.3 g/mol
• IUPAC Name: triethyl-[4-[2-(triethylazaniumyl)ethyl]phenyl]azanium;diiodide
• InChI: InChI=1S/C20H38N2.2HI/c1-7-21(8-2,9-3)18-17-19-13-15-20(16-14-19)22(10-4,11-5)12-6;;/h13-16H,7-12,17-18H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key: UWOZUINVJAAGAU-UHFFFAOYSA-L
• SMILES: CC[N+](CC)(CC)CCC1=CC=C(C=C1)[N+](CC)(CC)CC.[I-].[I-]
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Ammonium, ((p-triethylammonio)phenethyl)triethyl-, diiodide

Description

Ammonium, ((p-triethylammonio)phenethyl)triethyl-, diiodide is a bioactive chemical.

Scientific Research Applications

Crystal Structure Analysis

• Quaternary trimethylammonium salts, related to dopamine and noradrenaline, have been studied for their crystal structures. These studies provide insights into their biological activities, which could be similar to those of nicotine (Barlow et al., 1989).

Chemical Synthesis Applications

• Phenyl trimethylammonium iodide has been used as a methylating agent for the selective α-Methylation of aryl ketones. This presents a nonvolatile, noncancerogenic, and easy-to-handle solid alternative to conventional methylating agents (Templ & Schnürch, 2022).

Photopolymerization Processes

• The ammonium salts of butadiene-1,4-dicarboxylic acid have been utilized in photopolymerization processes. Different crystal structures of benzylammonium muconates allow for the production of high molecular weight and stereoregular polymers (Matsumoto et al., 1999).

Separation Techniques in Green Chemistry

• Ammonium salts are effective in separating phenols from oils by forming a deep eutectic solvent. This nonaqueous process avoids the production of phenol-containing wastewater (Pang et al., 2012).

Catalysis in Chemical Reactions

• Triethyl ammonium dihydrogen phosphate, a mild acidic ionic liquid catalyst, has been used for the synthesis of 1,8-dioxo-octahydroxanthenes and bis(indolyl)methanes. This method offers advantages like good yields, short reaction times, and mild conditions (Kalantari, 2012).

Solar Cell Technology

• Self n-doped fullerene ammonium derivatives have been synthesized for use in inverted polymer solar cells. These materials show high conductivities and are crucial in developing large-area devices via printing technologies (Jiao et al., 2014).

X-ray Contrast Agents and Radiopacity Studies

• Iodo-bis(quaternary ammonium) salts have been evaluated for their binding to cartilaginous material, radiocontrast characteristics, and in vitro pharmacological effects, highlighting their potential as cartilage-selective X-ray contrast agents (Van Ootegham et al., 1976).

Ammonium in the Global Nitrogen Cycle

• The role of ammonium in the global nitrogen cycle is significant, both as an immediate inorganic precursor of organic nitrogen in photolithotrophs and a major exogenous nitrogen source in marine and terrestrial habitats (Raven et al., 1992).

Industrial and Environmental Applications

• Ammonium sulfate, a similar compound, is important in ore flotation and metal recovery, contributing significantly to industrial production and the development of the social economy (Liu Hu-ping, 2013).